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Compound of Interest

Compound Name: Tetramethylhydrazine

Cat. No.: B1201636

Essential Safety and Handling Guide for
Tetramethylhydrazine

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Tetramethylhydrazine (TMH) in a laboratory setting. Adherence to
these guidelines is critical to ensure personnel safety and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)

Tetramethylhydrazine is a flammable liquid and is presumed to be toxic, although specific
toxicity data is limited.[1] Due to the potential hazards, stringent safety measures, including the
use of appropriate Personal Protective Equipment (PPE), are mandatory.

Minimum Required PPE:

o Eye Protection: Chemical safety goggles and a face shield are essential to protect against
splashes.

o Hand Protection: Nitrile or neoprene gloves are recommended. Always consult the glove
manufacturer's compatibility chart for specific breakthrough times.
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o Body Protection: A fire/flame-resistant lab coat, full-length pants, and closed-toe shoes are
required.

» Respiratory Protection: All work with Tetramethylhydrazine should be conducted in a
certified chemical fume hood. If there is a potential for exposure above established limits for
similar compounds, a full-face respirator with appropriate cartridges (e.g., type ABEK) should
be used.

Quantitative Safety Data

While specific toxicity data for Tetramethylhydrazine is not readily available, data for related
hydrazine compounds should be considered for a conservative approach to safety.

Table 1: Physical and Chemical Properties of Tetramethylhydrazine

Property Value Source
CAS Number 6415-12-9 [1]
Molecular Formula C4H12N2 [1]
Molecular Weight 88.15 g/mol [1]
Appearance Liquid

Density 0.777 g/mL at 20 °C [1]
Flash Point 27 °C (80.6 °F) - closed cup

Table 2: Toxicity Data for Related Hydrazine Compounds (Use as a Guide)
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Compound Route Species Value Source
Hydrazine Oral LD50 Rat 60 - 129 mg/kg [2]
Hydrazine Dermal LD50 Rabbit 91 mg/kg [2]
Hydrazine Inhalation LC50 Rat 570 ppm/ 4h [3]
Methylhydrazine Oral LD50 Rat 32 - 33 mg/kg [41[5]
Methylhydrazine Dermal LD50 Rat 183 mg/kg [4][5]
Methylhydrazine Inhalation LC50 Rat 34 - 78 ppm / 4h [41[5]
1,1-
Dimethylhydrazin  Dermal LD50 Rabbit 1059 mg/kg [6]
e
Table 3: Aquatic Toxicity of Hydrazine (Use as a Guide)

Species Exposure Time Value Source
Fish (Fathead

_ 96h LC50 2.84 mg/L [7]
Minnow)
Daphnia magna 48h EC50 0.28 mg/L [7]

Handling and Storage Procedures

Operational Plan:

e Preparation:

[e]

Ensure a certified chemical fume hood is operational.

o

Have an emergency eyewash and safety shower readily accessible.[8]

[¢]

Prepare all necessary equipment and reagents before handling Tetramethylhydrazine.

[¢]

Ensure a designated and properly labeled hazardous waste container is available.
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e Handling:

o Conduct all transfers and manipulations of Tetramethylhydrazine within a chemical fume
hood.

o Ground and bond containers when transferring to prevent static discharge.
o Use non-sparking tools.
o Avoid contact with skin and eyes.
o Avoid inhalation of vapors.
e Storage:
o Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[1][9]
o Keep containers tightly closed.[1][9]
o Store away from incompatible materials, particularly oxidizing agents and strong acids.

Spill and Emergency Procedures

Spill Response:

Evacuate: Immediately evacuate the area and alert others.
o Ventilate: Ensure the area is well-ventilated, if safe to do so.

e Contain: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, dry
sand) and place it in a sealed, labeled hazardous waste container.

o Decontaminate:
o Prepare a decontamination solution (e.g., 10% sodium hypochlorite solution).
o Apply the solution to the spill area and allow for a contact time of at least 20-30 minutes.

o Wipe the area with absorbent pads, working from the outside in.
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o Rinse the area with water.

o Dispose of all contaminated materials as hazardous waste.

» Large Spills: For large spills, evacuate the laboratory, close the doors, and contact the
institution's emergency response team immediately.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

All Tetramethylhydrazine waste, including contaminated materials, must be disposed of as
hazardous waste.

Step-by-Step Disposal Protocol:

e Collection: Collect all Tetramethylhydrazine waste in a designated, clearly labeled, and
sealed container.

» Neutralization (for small residual amounts):

o Caution: This procedure should only be performed by trained personnel in a chemical
fume hood with appropriate PPE.

o Slowly add the Tetramethylhydrazine waste to a large excess of a neutralizing agent
such as a dilute solution of sodium hypochlorite (bleach) with stirring. The reaction can be
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exothermic, so cooling may be necessary.
o Monitor the reaction to ensure it is complete.

e Final Disposal:

o The neutralized waste, along with any un-neutralized bulk waste and contaminated
materials, must be collected by the institution's hazardous waste management service.

o Do not mix with other waste streams unless compatibility is confirmed.

Workflow and Logical Relationships

The following diagram illustrates the key stages and decision points for the safe handling of
Tetramethylhydrazine.
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Tetramethylhydrazine Handling Workflow
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Caption: Workflow for the safe handling of Tetramethylhydrazine from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1201636?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

